Cas no 1313705-92-8 (tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 1313705-92-8
• MF: C₁₁H₂₁NO₅S
• MW: 279.3531
• MDL: MFCD17018786
• CID: 4587957
• PubChem ID: 118798012
• Update Time: 2025-06-14

tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4R)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester
• (R)-3-Boc-4-(tert-butyl)-1,2,3-oxathiazolidine 2,2-dioxide
• (R)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• AMY24105
• SB18573
• (r)-3-boc-4-tert-butyl-2,2-dioxo-[1,2,3]oxathiazolidine
• tert-Butyl (R)-4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• (4R)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-but
• tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• tert-butyl (4R)-4-tert-butyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• SCHEMBL23007650
• CS-0130846
• TERT-BUTYL (4R)-4-TERT-BUTYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
• (R)-tert-Butyl4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• AKOS027251307
• tert-butyl (4R)-4-tert-butyl-2,2-dioxooxathiazolidine-3-carboxylate
• AS-51203
• P12120
• EN300-6488269
• 1313705-92-8
• MFCD17018786
• (4R)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester, Min. 97%

• MDL： MFCD17018786
• Inchi： 1S/C11H21NO5S/c1-10(2,3)8-7-16-18(14,15)12(8)9(13)17-11(4,5)6/h8H,7H2,1-6H3/t8-/m0/s1
• InChI Key： HSGFAURARADKGN-QMMMGPOBSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@@]([H])(CO1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3

Experimental Properties

• Sensitiveness: air sensitive

Additional information on tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate

Comprehensive Overview of tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1313705-92-8)

tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1313705-92-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the oxathiazolidine ring and tert-butyl groups, make it a valuable building block in asymmetric synthesis and drug development. Researchers and manufacturers frequently search for this compound due to its role in producing high-value chiral molecules, a topic of growing interest in the context of green chemistry and sustainable manufacturing.

The compound's CAS No. 1313705-92-8 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Recent trends highlight its relevance in peptide mimetics and enzyme inhibitor design, areas gaining traction with the rise of targeted therapies. The stereochemistry at the 4R position is particularly critical, as it influences the compound's reactivity in stereoselective transformations—a key consideration for chemists optimizing synthetic routes.

From a technical perspective, tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate exhibits stability under inert atmospheres but requires careful handling due to its sensitivity to moisture. Analytical methods such as HPLC and NMR are commonly employed to verify its purity, with users often searching for "HPLC conditions for oxathiazolidine derivatives" or "NMR peaks of tert-butyl carboxylates." These queries underscore the need for detailed characterization data, which is essential for quality control in API (Active Pharmaceutical Ingredient) production.

In the context of green chemistry, this compound aligns with the demand for atom-efficient syntheses. Its carboxylate group enables versatile derivatization while minimizing waste—a feature frequently discussed in forums on sustainable chemistry. Additionally, the tert-butyl moiety enhances solubility in non-polar solvents, a property leveraged in multiphase reaction systems. Such advantages are increasingly highlighted in patents and publications focusing on eco-friendly process optimization.

Recent advancements in flow chemistry have also brought attention to compounds like tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate, as their well-defined reactivity profiles suit continuous manufacturing. Searches for "continuous synthesis of chiral auxiliaries" or "scaling up oxathiazolidine reactions" reflect industry efforts to bridge lab-scale discoveries with commercial production. This trend is further amplified by regulatory pressures to adopt safer and more efficient chemical processes.

For researchers exploring protease inhibitors or kinase modulators, this compound serves as a strategic intermediate. Its 2,2-dioxo functionality mimics transition states in enzymatic reactions, a design principle central to modern drug discovery. Online discussions often link such applications to broader topics like "fragment-based drug design" or "covalent inhibitor scaffolds," demonstrating its interdisciplinary relevance.

In summary, tert-butyl (4R)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1313705-92-8) represents a nexus of synthetic utility and innovation. Its applications span from academic research to industrial-scale pharmaceutical synthesis, driven by evolving needs in asymmetric catalysis and sustainable chemistry. As search trends indicate, detailed technical insights into its properties and uses remain highly sought after by the global scientific community.